Cas no 2380511-99-7 (2-(2R,4R)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-hydroxypyrrolidin-2-ylacetic acid)

• Product Name: 2-(2R,4R)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-hydroxypyrrolidin-2-ylacetic acid
• CAS No: 2380511-99-7
• MF: C₂₁H₂₁NO₅
• MW: 367.395146131516
• CID: 6028104
• PubChem ID: 165892620
• Update Time: 2025-06-10

2-(2R,4R)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-hydroxypyrrolidin-2-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2R,4R)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-hydroxypyrrolidin-2-ylacetic acid
• 2-[(2R,4R)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-hydroxypyrrolidin-2-yl]acetic acid
• EN300-1588059
• 2380511-99-7

• Inchi： 1S/C21H21NO5/c23-14-9-13(10-20(24)25)22(11-14)21(26)27-12-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,13-14,19,23H,9-12H2,(H,24,25)/t13-,14-/m1/s1
• InChI Key： NGUYRBGRLNLSBZ-ZIAGYGMSSA-N
• SMILES： O[C@H]1CN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)[C@@H](CC(=O)O)C1

Computed Properties

• Exact Mass: 367.14197277g/mol
• Monoisotopic Mass: 367.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 87.1Ų

Additional information on 2-(2R,4R)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-hydroxypyrrolidin-2-ylacetic acid

Comprehensive Overview of 2-(2R,4R)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-hydroxypyrrolidin-2-ylacetic acid (CAS No. 2380511-99-7)

2-(2R,4R)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-hydroxypyrrolidin-2-ylacetic acid is a highly specialized chiral compound widely utilized in pharmaceutical research, peptide synthesis, and medicinal chemistry. With its unique Fmoc-protected hydroxyproline derivative structure, this molecule plays a pivotal role in the development of novel therapeutics and bioactive peptides. The compound's CAS No. 2380511-99-7 ensures precise identification in global chemical databases, making it indispensable for researchers focusing on peptide modification and drug discovery.

In recent years, the demand for chiral building blocks like this compound has surged due to advancements in targeted drug delivery and precision medicine. Its 4-hydroxypyrrolidine core contributes to enhanced molecular interactions, particularly in GPCR-targeting drugs—a hot topic in 2024's pharmaceutical landscape. Researchers frequently search for "Fmoc-hydroxyproline derivatives" and "chiral auxiliaries for peptide synthesis," reflecting its relevance in modern bioconjugation strategies.

The compound's stereochemical purity (2R,4R) makes it invaluable for asymmetric synthesis, addressing growing industry needs for enantioselective reactions. Its carboxylic acid functionality allows versatile coupling reactions, while the Fmoc group provides orthogonal protection—key features often queried in "solid-phase peptide synthesis (SPPS) reagents" searches. These attributes align with current trends in mRNA vaccine adjuvants and cyclic peptide therapeutics, where structural precision is paramount.

From a synthetic chemistry perspective, CAS 2380511-99-7 exhibits excellent solubility in polar aprotic solvents, a property extensively documented in "peptide-coupling conditions optimization" studies. The hydroxyl group at the 4-position enables further derivatization, meeting demands for "multifunctional peptide scaffolds"—a trending research area in oncological drug design. Analytical data (HPLC, MS) confirms its high purity (>98%), crucial for GMP-compliant pharmaceutical applications.

Environmental and regulatory considerations position this compound favorably, as it avoids hazardous functional groups while maintaining synthetic utility. Its stability under standard peptide synthesis conditions (e.g., HBTU/DIPEA activation) makes it a preferred choice over traditional amino acid derivatives. These characteristics respond to frequent queries about "green chemistry-compatible peptide reagents" and "sustainable pharmaceutical intermediates."

Ongoing research explores its potential in macrocyclic drug candidates, particularly for protein-protein interaction inhibitors. The rigid pyrrolidine ring conformation contributes to improved bioavailability—a key focus in "oral peptide drug development" discussions. Recent patent analyses reveal its incorporation in next-generation protease inhibitors, further validating its industrial significance.

In conclusion, 2-(2R,4R)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-hydroxypyrrolidin-2-ylacetic acid represents a cutting-edge tool for structure-activity relationship (SAR) studies and peptidomimetic design. Its combination of stereochemical control, functional group diversity, and synthetic versatility addresses multiple contemporary challenges in biopharmaceutical innovation, making it a compound of enduring scientific and commercial value.